Cas no 2764007-67-0 (4-(Trifluoromethyl)thieno[2,3-d]pyridazin-7-ol)

• Product Name: 4-(Trifluoromethyl)thieno[2,3-d]pyridazin-7-ol
• CAS No: 2764007-67-0
• MF: C₇H₃F₃N₂OS
• MW: 220.171730279922
• CID: 5548213
• PubChem ID: 165996270
• Update Time: 2025-07-21

4-(Trifluoromethyl)thieno[2,3-d]pyridazin-7-ol Chemical and Physical Properties

Names and Identifiers

• 2764007-67-0
• 4-(trifluoromethyl)thieno[2,3-d]pyridazin-7-ol
• EN300-37378253
• 4-(Trifluoromethyl)thieno[2,3-d]pyridazin-7-ol

• Inchi： 1S/C7H3F3N2OS/c8-7(9,10)5-3-1-2-14-4(3)6(13)12-11-5/h1-2H,(H,12,13)
• InChI Key： YRFYWWHPEHTYLW-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(NN=C2C(F)(F)F)=O

Computed Properties

• Exact Mass: 219.99181838g/mol
• Monoisotopic Mass: 219.99181838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.7Ų

Additional information on 4-(Trifluoromethyl)thieno[2,3-d]pyridazin-7-ol

Introduction to 4-(Trifluoromethyl)thieno[2,3-d]pyridazin-7-ol (CAS No. 2764007-67-0)

4-(Trifluoromethyl)thieno[2,3-d]pyridazin-7-ol, identified by its CAS number 2764007-67-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyridazine class, characterized by a fused thieno[2,3-d]pyridazine core, which is a privileged scaffold in drug discovery due to its ability to exhibit diverse biological activities. The presence of a trifluoromethyl group at the 4-position of the thienopyridazine ring enhances its pharmacological potential by influencing metabolic stability and binding affinity to biological targets.

The thieno[2,3-d]pyridazine moiety itself is a versatile pharmacophore that has been extensively explored for its role in modulating various biological pathways. Its unique structural features allow for interactions with multiple receptor types, making it a valuable candidate for the development of novel therapeutic agents. In recent years, there has been a surge in research focusing on heterocyclic compounds as potential drugs, driven by their ability to achieve high selectivity and efficacy. The trifluoromethyl substituent further contributes to this appeal by improving lipophilicity and reducing susceptibility to enzymatic degradation.

One of the most compelling aspects of 4-(Trifluoromethyl)thieno[2,3-d]pyridazin-7-ol is its potential in oncology research. The combination of the thienopyridazine core and the electron-withdrawing trifluoromethyl group suggests that this compound may interfere with key signaling pathways involved in cancer cell proliferation and survival. Preliminary studies have indicated that derivatives of this scaffold exhibit inhibitory effects on enzymes such as tyrosine kinases, which are often overexpressed in tumors. These findings align with the broader trend in oncology towards developing small-molecule inhibitors that target aberrant signaling networks.

Moreover, the thieno[2,3-d]pyridazine scaffold has shown promise in addressing other therapeutic areas beyond cancer. For instance, it has been implicated in the development of compounds with antimicrobial and anti-inflammatory properties. The structural flexibility of this heterocycle allows for modifications that can fine-tune its biological activity, making it adaptable for various disease targets. Researchers have been particularly interested in how the trifluoromethyl group modulates interactions with biological macromolecules, such as proteins and nucleic acids, which is crucial for drug design.

In terms of synthetic chemistry, 4-(Trifluoromethyl)thieno[2,3-d]pyridazin-7-ol presents an intriguing challenge due to its complex framework. The synthesis involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods and green chemistry principles have enabled more efficient routes to this compound, reducing waste and improving scalability. These synthetic developments are essential for translating laboratory discoveries into viable drug candidates.

The pharmacokinetic profile of 4-(Trifluoromethyl)thieno[2,3-d]pyridazin-7-ol is another critical consideration in its development as a therapeutic agent. The trifluoromethyl group can influence absorption, distribution, metabolism, and excretion (ADME) properties by affecting solubility and metabolic clearance rates. Computational modeling and experimental studies are being employed to optimize these parameters, ensuring that the compound reaches therapeutic levels in vivo while minimizing side effects. Such efforts are aligned with current trends in drug discovery towards designing molecules with improved pharmacokinetic profiles.

Recent advancements in high-throughput screening (HTS) have accelerated the identification of novel bioactive compounds like 4-(Trifluoromethyl)thieno[2,3-d]pyridazin-7-ol. HTS platforms enable researchers to rapidly test large libraries of compounds against numerous biological targets, facilitating the discovery of lead candidates for further optimization. The integration of machine learning algorithms into HTS data analysis has further enhanced the efficiency of this process by predicting binding affinities and identifying promising scaffolds.

The potential applications of 4-(Trifluoromethyl)thieno[2,3-d]pyridazin-7-ol extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Its unique structural features make it a candidate for developing novel pesticides or functional materials with specific properties. For instance, derivatives of this compound could be designed to interact with biological targets in pests or plants while maintaining environmental safety.

In conclusion,4-(Trifluoromethyl)thieno[2,3-d]pyridazin-7-ol (CAS No. 2764007-67-0) represents a significant advancement in heterocyclic chemistry with broad implications for drug discovery and industrial applications. Its complex structure, characterized by a trifluoromethyl substituent on a thieno[2,3-d]pyridazine core, positions it as a versatile tool for developing innovative therapeutic agents across multiple disease areas. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in future medical advancements.